Cas no 876671-05-5 (2-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product name: 2-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 876671-05-5
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5475756

2-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-
• 2-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C20H22N6O3/c1-12-13(2)26-16-17(23(3)20(29)25(18(16)28)11-15(21)27)22-19(26)24(12)10-9-14-7-5-4-6-8-14/h4-8H,9-11H2,1-3H3,(H2,21,27)
• InChI Key： BAACKILBOZYUPV-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Compound CAS No. 876671-05-5: 2-(1,6,7-TriMethyl-2,4-DiOxo-8-(2-Phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)Acetamide

The compound CAS No. 876671-05-5, also known as 2-(1,6,7-trimethyl-2,4-dioxo-8-(2-phenylethyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetamide, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of imidazo[1,2-g]purine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Imidazo[1,2-g]purines are heterocyclic compounds characterized by a fused bicyclic system consisting of an imidazole ring and a purine moiety. The presence of multiple functional groups in this compound—such as methyl groups at positions 1, 6, and 7; a phenylethyl group at position 8; and an acetamide substituent at position 3—contributes to its unique chemical properties and biological interactions. Recent studies have highlighted the importance of such structural features in modulating the compound's pharmacokinetics and bioavailability.

The synthesis of CAS No. 876671-05-5 involves a multi-step process that typically includes the formation of the imidazo[1,2-g]purine core followed by subsequent functionalization steps to introduce the desired substituents. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to enhance reaction efficiency and selectivity. These advancements have significantly improved the overall yield and purity of the compound.

From a biological standpoint, CAS No. 876671-05-5 has demonstrated potent activity in preclinical models. Recent studies have shown that this compound exhibits anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. For instance, it has been reported to inhibit key enzymes such as protein kinase C (PKC) and cyclin-dependent kinases (CDKs), which play critical roles in cell proliferation and survival.

In addition to its anticancer properties, CAS No. 876671-05-5 has also shown promise in other therapeutic areas. For example, preclinical data suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's ability to modulate multiple biological targets underscores its versatility as a lead molecule for drug development.

One of the most exciting developments related to CAS No. 876671-05-5 is its potential application in targeted therapy. Researchers have explored the use of this compound in combination with other agents to enhance its efficacy while minimizing off-target effects. For instance, studies have shown that co-administration with certain chemotherapeutic agents can synergistically improve antitumor activity without significantly increasing toxicity.

From an analytical standpoint, the characterization of CAS No. 876671-05-5 has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into the compound's molecular structure and purity. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic profile and drug-likeness properties.

The development of CAS No. 876671_05_5 represents a significant milestone in medicinal chemistry research. Its unique combination of structural features and biological activities positions it as a promising candidate for further preclinical and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is expected to play a pivotal role in advancing innovative treatment options for various diseases.